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Compound of Interest

Compound Name: Dimethyl undecanedioate

Cat. No.: B1581578

An In-depth Technical Guide on the Health and Safety of Dimethyl Undecanedioate
For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document is intended for informational purposes for a professional audience
and should not be used as a substitute for a formal risk assessment or the advice of a qualified
safety professional. Always refer to the most current Safety Data Sheet (SDS) from your
supplier before handling this chemical.

Introduction

Dimethyl undecanedioate (CAS No. 4567-98-0) is a dimethyl ester of undecanedioic acid.[1]
It is primarily used in laboratory research and as a chemical intermediate.[2] Understanding its
health and safety profile is crucial for ensuring safe handling and use in research and
development settings. This guide provides a comprehensive overview of the available health
and safety information for Dimethyl undecanedioate, with a focus on data relevant to a
scientific audience.

Hazard Identification and Classification

According to the Globally Harmonized System of Classification and Labelling of Chemicals
(GHS), Dimethyl undecanedioate is not classified as a hazardous substance.[1][2][3] Multiple
sources indicate that it does not meet the criteria for GHS hazard classification.[3]
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GHS Label Elements:
e Hazard Pictograms: Not applicable[1]
» Signal Word: Not applicable[1]

o Hazard Statements: Not applicable[1]

Dimethyl Undecanedioate

Label Elements
No Signal Word

No Pictogram No Hazard Statement

Click to download full resolution via product page

Physical and Chemical Properties

A summary of the key physical and chemical properties of Dimethyl undecanedioate is
provided in the table below.
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Property Value Source(s)
Molecular Formula C13H2404 [1]
Molecular Weight 244.33 g/mol [1][3]

CAS Number 4567-98-0 [1]
Appearance Liquid or Solid [415]
Melting Point 17-19 °C [4]

Boiling Point 123-124 °C at 2 mmHg [41[6]
Density 0.983 g/mL at 20 °C [41[6]

Flash Point 109 °C [4]
Solubility in Water Not soluble [1]

Toxicological Information

Detailed toxicological studies for Dimethyl undecanedioate are not widely available in the
public domain. The available safety data sheets indicate a low toxicity profile.[1]
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Toxicological Endpoint Summary of Findings Source(s)

Not classified as an acutely
o toxic substance. Ingestion of
Acute Toxicity [1]
large amounts may cause

nausea and vomiting.

Not classified as a skin irritant.
Skin Corrosion/Irritation Minor irritation may occur in [1]

susceptible individuals.

Not classified as an eye
) o irritant. Precautionary rinsing
Serious Eye Damage/Irritation ] ) [1]
with water is recommended

upon contact.

Respiratory or Skin Not considered to be a

[1]

Sensitization sensitizer.

o No mutagenic effects have
Germ Cell Mutagenicity [1]
been reported.

) " No carcinogenic effects have
Carcinogenicity o e [1]
een reported.

] o No reproductive toxic effects
Reproductive Toxicity [1]
have been reported.

Specific Target Organ Toxicity N
) No specific target organ
(Single and Repeated o [1]
toxicity has been reported.
Exposure)

Experimental Protocols: No specific experimental protocols for toxicological studies on
Dimethyl undecanedioate were found in the reviewed literature. The toxicological summaries
are based on classifications from suppliers and databases.

First Aid Measures

In case of exposure, the following first aid measures are recommended.
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Exposure Route

First Aid Measures

Source(s)

Inhalation

If fumes from the heated
product are inhaled, move the
individual to fresh air and let
them rest. If symptoms persist,

seek medical attention.

[1]2]

Skin Contact

Normal washing of the skin
with soap and water is
generally sufficient. If irritation
occurs, seek medical attention.
Remove contaminated

clothing.

[1](2]

Eye Contact

As a precaution, rinse the eyes
thoroughly with water for at
least 15 minutes. If symptoms

occur, consult a physician.

[1](2]

Ingestion

Rinse the mouth with water. Do
not induce vomiting. If a large
amount is ingested, or if
symptoms occur, seek medical

attention.

[1]2]
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Immediate Actions
Wash with Soap & Water Rinse Eyes with Water

Move to Fresh Air

Click to download full resolution via product page

Handling, Storage, and Personal Protection

Handling:

Follow standard good laboratory practices.[1]

Avoid contact with skin and eyes.[2]

Ensure adequate ventilation.[2]

Keep containers tightly closed when not in use.[1]

Avoid the formation of dust and aerosols.[2]

Storage:

e Store in a cool, dry, and well-ventilated area.[1][2]
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» Keep away from incompatible materials such as strong oxidizers.[1]

Personal Protective Equipment (PPE): While no specific occupational exposure limits have
been established, the use of standard PPE is recommended.

PPE Type Recommendation Source(s)

Safety glasses with side
shields or goggles are

Eye/Face Protection recommended, especially [2]
when there is a risk of

splashing.

Wear appropriate protective
Skin Protection gloves (e.g., nitrile rubber) and  [2]

a lab coat.

Respiratory protection is

generally not required under

normal use with adequate

) ) ventilation. In case of aerosol
Respiratory Protection ] [1][2]

or dust formation, or when

heating the substance, a

suitable respirator may be

necessary.

Fire-Fighting and Accidental Release Measures

Fire-Fighting Measures:

o Extinguishing Media: Use extinguishing media suitable for the surrounding fire, such as dry
chemical, carbon dioxide, or alcohol-resistant foam.[1][2]

e Hazardous Combustion Products: Burning may produce carbon monoxide and carbon
dioxide.[1]

o Fire-Fighter Protection: Wear a self-contained breathing apparatus (SCBA) and full
protective gear.[2]
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Accidental Release Measures:

o Personal Precautions: Wear appropriate personal protective equipment. Ensure adequate
ventilation.[1][2]

e Environmental Precautions: Prevent the material from entering drains or waterways.[2]

o Containment and Cleanup: For small spills, absorb with an inert material (e.g., sand, earth)
and place in a suitable container for disposal.[1][2] For large spills, dike the area to prevent
spreading.[1]

Stability and Reactivity

» Reactivity: The product is not expected to be reactive under normal conditions.[1]
e Chemical Stability: Stable under recommended storage conditions.[1]
» Incompatible Materials: Avoid contact with strong oxidizing agents.[1]

e Hazardous Decomposition Products: Under fire conditions, may decompose to form carbon
monoxide and carbon dioxide.[1]

Conclusion

Dimethyl undecanedioate is a chemical with a low hazard profile based on available data. It is
not classified as hazardous under GHS and has no specific reported toxicity. However, the lack
of comprehensive, publicly available toxicological studies necessitates adherence to standard
safe laboratory practices. Researchers, scientists, and drug development professionals should
handle this substance with the care afforded to all laboratory chemicals, utilizing appropriate
personal protective equipment and working in well-ventilated areas. Always consult the specific
Safety Data Sheet provided by the supplier for the most current and detailed information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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